Octyl hydrogen phthalate
Overview
Description
Phthalate metabolite.
Monooctyl phthalate is a phthalic acid monoester obtained by formal condensation of one of the carboxy groups of phthalic acid with the hydroxy group of octanol. It has a role as a human xenobiotic metabolite. It derives from an octan-1-ol.
Scientific Research Applications
Industrial and Commercial Use
Plasticizers in Manufacturing : High molecular weight phthalates like di-n-octyl phthalate (DnOP) are primarily used as plasticizers in the manufacture of flexible vinyl. This vinyl is utilized in consumer products, food contact applications, and medical devices (Hauser & Calafat, 2005).
Applications in Consumer Products : Phthalates are employed in personal-care products, such as perfumes, lotions, and cosmetics, and in coatings including those used for timed releases in some pharmaceuticals (Hauser & Calafat, 2005).
Environmental Impact and Health Considerations
Ubiquitous Environmental Contaminants : Phthalates are pervasive in the environment due to their widespread use in plastics and consumer products. Research has evaluated their acute toxicity and estrogenic endocrine disrupting activities, indicating potential health risks (Chen et al., 2014).
Impact on Aquatic Ecosystems : Studies have shown that phthalates like DnOP can have toxic effects on aquatic organisms, highlighting the importance of understanding their ecotoxicity to mitigate adverse environmental impacts (Sarkar, Chowdhury, & Dutta, 2013).
Analytical Techniques and Detection
Detection in Consumer Products : Advanced techniques such as gas chromatography-mass spectrometry (GC-MS) have been developed to detect phthalates in various products, including food packaging and toys, highlighting their potential migration into food and beverages (Shen, 2005).
Analytical Method Development : Research has also focused on developing methods for the simultaneous determination of phthalates in different matrices, like water samples, to assess their release from plastic containers and evaluate their impact on human health (Notardonato et al., 2019).
Mechanism of Action
Target of Action
Monooctyl phthalate primarily targets nuclear receptors in various neural structures involved in controlling brain functions . It is also known to exhibit antimycobacterial activity .
Mode of Action
Monooctyl phthalate is an endocrine-disrupting chemical that can induce neurological disorders . It interferes with nuclear receptors in neural structures, which are crucial for controlling brain functions and the onset of neurological disorders at the intracellular level .
Biochemical Pathways
Monooctyl phthalate is known to disrupt the hypothalamic–pituitary–gonadal, adrenal, and thyroid axis, which is crucial for the neurodevelopmental process . It also induces multi-organ damage through mechanisms such as oxidative stress via the generation of Reactive Oxygen Species (ROS), DNA damage, lipid peroxidation, disrupting cell function, and altering the expression and activity of important antioxidant enzymes .
Pharmacokinetics
It is known that the compound’s deuterium substitution can affect its pharmacokinetic and metabolic profiles .
Result of Action
The result of Monooctyl phthalate’s action is the disruption of normal cellular functions, leading to various health issues. For instance, it has been associated with neurological disorders such as attention-deficit/hyperactivity disorder and autism spectrum disorder . It also exhibits antimycobacterial activity .
Action Environment
The environmental fate, transport, and degradation of Monooctyl phthalate under natural conditions are highly dependent on its physical and chemical properties . Its widespread presence in the environment and potential hazards to ecosystem functioning and public health have made it a subject of concern .
Safety and Hazards
Future Directions
Due to the ubiquity of phthalates in the environment, strict prevention measures should be taken during the analysis of phthalates . In the future, except for the development of novel adsorption materials for extraction of trace phthalates in water, the application of carbon nanotubes, magnetic carbon nanotubes, graphene oxide, electrospun nanofibers will be further exploited .
Biochemical Analysis
Cellular Effects
Monooctyl phthalate has been associated with various cellular effects. For instance, it has been linked to gestational diabetes mellitus in pregnant women . Urinary concentrations of Monooctyl phthalate during early pregnancy were significantly associated with gestational diabetes mellitus . Moreover, it has been associated with neurological disorders such as attention-deficit/hyperactivity disorder and autism spectrum disorder .
Temporal Effects in Laboratory Settings
Studies on phthalate exposures have shown that exposure to certain phthalates has changed over the past decade .
Dosage Effects in Animal Models
Specific studies on the dosage effects of Monooctyl phthalate in animal models are limited. It has been reported that Monooctyl phthalate can cause changes in liver weight, serum composition, and lipid metabolism in rats .
Metabolic Pathways
Monooctyl phthalate is involved in various metabolic pathways. For instance, Di-n-octyl phthalate was first converted throughout the metabolic process into mono-n-octyl phthalate, which was then converted into phthalic acid, subsequently consumed via the TCA cycle via protocatechuic acid .
Subcellular Localization
It is known that RNAs can aggregate in distinct patterns within various cellular compartments, such as protrusions, RNA foci, cell membrane, nuclear envelope, and polarization .
Properties
IUPAC Name |
2-octoxycarbonylbenzoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H22O4/c1-2-3-4-5-6-9-12-20-16(19)14-11-8-7-10-13(14)15(17)18/h7-8,10-11H,2-6,9,12H2,1H3,(H,17,18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PKIYFBICNICNGJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCOC(=O)C1=CC=CC=C1C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H22O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID4052714 | |
Record name | Octyl hydrogen phthalate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID4052714 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
278.34 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
5393-19-1 | |
Record name | Mono-n-octyl phthalate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=5393-19-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Mono-n-octyl phthalate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0005393191 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1, monooctyl ester | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=4639 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Octyl hydrogen phthalate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID4052714 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Octyl hydrogen phthalate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.023.998 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | OCTYL HYDROGEN PHTHALATE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/9KSH93UAM4 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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